Cas no 2228519-67-1 (1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine
• CAS No: 2228519-67-1
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6452815
• PubChem ID: 165684215
• Update Time: 2025-10-17

1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine
• EN300-1795502
• [1-(2,6-difluoro-3-nitrophenyl)cyclobutyl]methanamine
• 2228519-67-1

• Inchi： 1S/C11H12F2N2O2/c12-7-2-3-8(15(16)17)10(13)9(7)11(6-14)4-1-5-11/h2-3H,1,4-6,14H2
• InChI Key： JHEFTBMEGSOLBM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CN)CCC1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine

Professional Introduction to 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine (CAS No. 2228519-67-1)

1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine, CAS No. 2228519-67-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by a cyclobutylmethanamine core appended with a highly functionalized aromatic ring. The presence of both fluoro and nitro substituents on the phenyl ring imparts unique electronic and steric properties, making it a promising candidate for various applications in medicinal chemistry and material science.

The structural motif of 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine combines the rigidity of the cyclobutane ring with the versatility of the aromatic system. The cyclobutyl group provides a three-dimensional framework that can influence molecular interactions, while the phenyl ring serves as a scaffold for further functionalization. This combination has been explored in the development of novel pharmacophores, particularly in the quest for more effective and selective therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and application of fluorinated and nitroaromatic compounds. The fluoro substituents are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, while nitro groups can serve as versatile handles for further chemical transformations. The compound 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine exemplifies this trend, offering a unique platform for drug discovery.

The synthesis of 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the cyclobutylmethanamine core followed by functionalization of the phenyl ring with both fluorine and nitro groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the aromatic ring. These synthetic strategies not only showcase the versatility of current methodologies but also pave the way for scalable production processes.

The pharmacological potential of 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine has been explored in several preclinical studies. Its unique structural features suggest applications in areas such as anti-inflammatory, antiviral, and anticancer therapies. The electron-withdrawing nature of both fluoro and nitro substituents enhances binding interactions with biological targets, potentially leading to improved drug efficacy. Additionally, computational modeling studies have predicted favorable pharmacokinetic properties for this compound, including good solubility and bioavailability.

In vitro studies have demonstrated that 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine exhibits promising activity against various disease models. For instance, preliminary data indicate that it can modulate key signaling pathways involved in inflammation and cancer progression. The compound's ability to interact with specific enzymes and receptors makes it an attractive candidate for further development into novel therapeutics. These findings are particularly exciting given the growing demand for targeted therapies that offer improved patient outcomes.

The impact of fluorine and nitro groups on the biological activity of 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine is a central theme in current research. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymatic processes. Nitro groups, on the other hand, can be reduced to amino groups under specific conditions, allowing for further derivatization and fine-tuning of biological properties. This dual functionality makes 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine a versatile building block for medicinal chemists.

The future directions for research on 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine are multifaceted. Further exploration of its pharmacological profile is warranted to uncover new therapeutic applications. Additionally, investigation into its potential as an intermediate in larger synthetic schemes could lead to novel drug candidates with enhanced properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, 1-(2,6-difluoro-3-nitrophenyl)cyclobutylmethanamine (CAS No. 2228519-67-1) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and promising preclinical data position it as a valuable asset in the quest for new treatments across multiple therapeutic areas. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to modern medicine.